N-(3-methoxyphenyl)-2-((2-(pyrrolidin-1-yl)quinolin-8-yl)oxy)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-(2-pyrrolidin-1-ylquinolin-8-yl)oxyacetamide
• InChI: InChI=1S/C22H23N3O3/c1-27-18-8-5-7-17(14-18)23-21(26)15-28-19-9-4-6-16-10-11-20(24-22(16)19)25-12-2-3-13-25/h4-11,14H,2-3,12-13,15H2,1H3,(H,23,26)
• InChI Key: OIWGDPQUNUTQQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCCC4
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

N-(3-methoxyphenyl)-2-((2-(pyrrolidin-1-yl)quinolin-8-yl)oxy)acetamide, also known as MPQOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPQOA is a quinoline derivative that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

• Structural Analysis and Coordination Chemistry

  • N-(3-methoxyphenyl)-2-((2-(pyrrolidin-1-yl)quinolin-8-yl)oxy)acetamide and similar compounds demonstrate interesting structural properties, such as a tweezer-like geometry and the ability to self-assemble into channel-like structures. These features are relevant in coordination chemistry for creating complexes with specific geometries (Kalita & Baruah, 2010).

• Co-crystallization and Molecular Interactions

  • Co-crystallization with aromatic diols and the formation of different crystal structures in hydrated and non-hydrated forms illustrate the compound's capacity to engage in diverse molecular interactions. This is crucial for understanding and designing molecular solids with specific properties (Karmakar, Kalita, & Baruah, 2009).

• Gel Formation and Crystal Structure

  • The ability to form gels or crystalline solids upon treatment with different acids highlights its potential in materials science for the design of novel soft materials and crystals (Karmakar, Sarma, & Baruah, 2007).

• Fluorescence Properties

  • The fluorescence properties of similar compounds, which change upon protonation or interaction with specific molecules, are significant in developing fluorescence-based sensors and imaging agents (Karmakar, Sarma, & Baruah, 2007).

• Chemical Synthesis and Reaction Study

  • Studies on the reaction of similar compounds with various reagents, such as phenyliodine(III)bis(trifluoroacetate), help understand the chemical behavior and synthetic pathways of these complex molecules (Serna et al., 2004).

• Antimicrobial Activity

  • Certain derivatives of N-(3-methoxyphenyl) acetamide have been synthesized and evaluated for their antimicrobial properties, indicating potential applications in developing new antibacterial and antifungal agents (Debnath & Ganguly, 2015).

• Biomedical Applications

  • The diuretic properties of similar compounds, along with their polymorphic modifications, are relevant in medicinal chemistry for drug development and optimization (Shishkina et al., 2018).

• Chemosensory Applications

  • The synthesis and evaluation of quinoline-based chemosensors for metal ions like Zn2+ demonstrate the compound's utility in developing tools for environmental monitoring and biological studies (Park et al., 2015).